Cas no 1497271-43-8 (Ethyl 2-[(3-ethynylphenyl)amino]propanoate)

• Product Name: Ethyl 2-[(3-ethynylphenyl)amino]propanoate
• CAS No: 1497271-43-8
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 6316207
• PubChem ID: 61722921
• Update Time: 2025-06-14

Ethyl 2-[(3-ethynylphenyl)amino]propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6511682
• ethyl 2-[(3-ethynylphenyl)amino]propanoate
• AKOS010992254
• 1497271-43-8
• Ethyl 2-[(3-ethynylphenyl)amino]propanoate

• Inchi： 1S/C13H15NO2/c1-4-11-7-6-8-12(9-11)14-10(3)13(15)16-5-2/h1,6-10,14H,5H2,2-3H3
• InChI Key： XGYRJKBWZYPGKQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)NC1C=CC=C(C#C)C=1)=O

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.3Ų

Additional information on Ethyl 2-[(3-ethynylphenyl)amino]propanoate

Comprehensive Overview of Ethyl 2-[(3-ethynylphenyl)amino]propanoate (CAS No. 1497271-43-8)

Ethyl 2-[(3-ethynylphenyl)amino]propanoate, with the CAS number 1497271-43-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its unique ethynylphenyl and propanoate functional groups, exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of Ethyl 2-[(3-ethynylphenyl)amino]propanoate", "applications of CAS 1497271-43-8", and "buy Ethyl 2-[(3-ethynylphenyl)amino]propanoate", reflecting its growing relevance in modern chemical applications.

The compound's molecular structure, featuring an ethynyl group attached to a phenyl ring and an amino propanoate moiety, enables diverse transformations, such as click chemistry and cross-coupling reactions. These properties align with current trends in green chemistry and sustainable synthesis, topics highly searched in academic and industrial circles. Users often inquire about "biodegradability of Ethyl 2-[(3-ethynylphenyl)amino]propanoate" or "eco-friendly derivatives of CAS 1497271-43-8", highlighting the demand for environmentally benign alternatives.

In pharmaceutical contexts, Ethyl 2-[(3-ethynylphenyl)amino]propanoate serves as a precursor for drug discovery, particularly in designing small-molecule inhibitors and protease-targeting agents. Recent studies explore its potential in cancer therapeutics and neurodegenerative disease research, addressing frequently searched queries like "CAS 1497271-43-8 in oncology" or "mechanism of action of Ethyl 2-[(3-ethynylphenyl)amino]propanoate". Its compatibility with high-throughput screening (HTS) platforms further enhances its utility in precision medicine.

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In conclusion, Ethyl 2-[(3-ethynylphenyl)amino]propanoate (CAS 1497271-43-8) bridges academic innovation and industrial application, addressing contemporary needs in sustainable chemistry and biomedical research. Its multifaceted role ensures continued relevance in scientific discourse and commercial ventures.